Cas no 62221-53-8 (1,2-Propanediol, 3-[bis(3-aminopropyl)amino]-)

1,2-Propanediol, 3-[bis(3-aminopropyl)amino]- structure
62221-53-8 structure
Product Name:1,2-Propanediol, 3-[bis(3-aminopropyl)amino]-
CAS No:62221-53-8
MF:C9H23N3O2
MW:205.297822237015
CID:453837
PubChem ID:23467826
Update Time:2025-04-19

1,2-Propanediol, 3-[bis(3-aminopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-[bis(3-aminopropyl)amino]-
    • 3-[bis(3-aminopropyl)amino]-1,2-Propanediol
    • 3-[bis(3-aminopropyl)amino]propane-1,2-diol
    • FT-0716772
    • 62221-53-8
    • SCHEMBL11406047
    • DTXSID10634436
    • Inchi: 1S/C9H23N3O2/c10-3-1-5-12(6-2-4-11)7-9(14)8-13/h9,13-14H,1-8,10-11H2
    • InChI Key: YARJMVZKVOXUFC-UHFFFAOYSA-N
    • SMILES: OC(CO)CN(CCCN)CCCN

Computed Properties

  • Exact Mass: 205.17919
  • Monoisotopic Mass: 205.17902698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 95.7Ų

Experimental Properties

  • PSA: 95.74
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